molecular formula C9H10N2O2 B8501405 9-Amino-2,3-dihydro-4,1-benzoxazepin-5(1H)-one

9-Amino-2,3-dihydro-4,1-benzoxazepin-5(1H)-one

Cat. No.: B8501405
M. Wt: 178.19 g/mol
InChI Key: YIWJJILFSNVQKK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

9-Amino-2,3-dihydro-4,1-benzoxazepin-5(1H)-one is a useful research compound. Its molecular formula is C9H10N2O2 and its molecular weight is 178.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H10N2O2

Molecular Weight

178.19 g/mol

IUPAC Name

9-amino-2,3-dihydro-1H-4,1-benzoxazepin-5-one

InChI

InChI=1S/C9H10N2O2/c10-7-3-1-2-6-8(7)11-4-5-13-9(6)12/h1-3,11H,4-5,10H2

InChI Key

YIWJJILFSNVQKK-UHFFFAOYSA-N

Canonical SMILES

C1COC(=O)C2=C(N1)C(=CC=C2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 500 mg (2.42 mmol) of 9-nitro-2,3-dihydro-4,1-benzoxazepin-5(1H)-one in 500 mL of methanol was inerted with nitrogen. To this solution was added 100 mg of 10% palladium on carbon (50% wet) and the reaction was purged with hydrogen and stirred under balloon pressure hydrogen for 6 h. The catalyst was removed by filtration and the filtrate was concentrated in vacuo to give 430 mg (99%) of the title compound.
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step Two
Quantity
100 mg
Type
catalyst
Reaction Step Three
Yield
99%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.